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Compound Name: Benthiavalicarb isopropyl

Cat. No.: B606019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Benthiavalicarb-isopropyl's performance

against key Oomycete plant pathogens, particularly Phytophthora infestans, the causal agent

of late blight in potatoes and tomatoes. The data presented is derived from various field and

greenhouse trials, offering a quantitative analysis of its efficacy alongside alternative

fungicides. Detailed experimental protocols and a visualization of its mode of action are

included to support research and development efforts in crop protection.

Performance in Field Trials: A Quantitative
Comparison
Benthiavalicarb-isopropyl has demonstrated significant efficacy in controlling late blight in

numerous studies. Often formulated in combination with other fungicides to enhance its

spectrum of activity and manage resistance, its performance has been rigorously tested against

industry standards.

A notable formulation, Valbon, combines Benthiavalicarb-isopropyl with mancozeb. Field trials

have shown that this combination provides robust protection against potato late blight. Further

studies have explored the enhancement of Valbon's efficacy with the addition of various

adjuvants.
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Another advanced formulation, Zorvec Endavia, pairs Benthiavalicarb-isopropyl with

oxathiapiprolin. This combination has shown exceptional and prolonged control of late blight,

outperforming several other fungicides in comparative trials.

Below are summary tables from key field trials:

Table 1: Efficacy of Benthiavalicarb-isopropyl + Mancozeb (Valbon) with and without Adjuvants

on Potato Late Blight (cv. Bintje)

Treatment
Application Rate (
kg/ha )

Foliage Blight
Incidence (%)

Tuber Infection (%)

Untreated Control - > 80 Not Reported

Valbon 1.6 13 - 34 6.9

Valbon + Adjuvant

BC02
1.6 + Adjuvant 5 - 12 5.0

Valbon + Adjuvant

Softanol 70
1.6 + Adjuvant 7 - 19 2.3

Data adapted from a 2008 field trial. Foliage blight incidence was recorded at the end of the

growing season, showing a range of infection levels.[1]

Table 2: Comparative Efficacy of Fungicides for the Control of Potato Late Blight (39 days post-

inoculation)

Treatment Active Ingredients Number of Sprays
Control Efficacy
(%)

Zorvec Endavia
Oxathiapiprolin +

Benthiavalicarb
2 > Ranman & Revus

Ranman Cyazofamid 6 -

Revus Mandipropamid 4 -

Mancozeb Mancozeb Not Specified < Revus

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://scispace.com/pdf/fungicidial-activity-of-benthiavalicarb-isopropyl-against-11st0dqbvl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This study highlights that two applications of Zorvec Endavia were significantly more effective

than six applications of Ranman or four of Revus.[2][3]

Experimental Protocols
The data presented in this guide is based on rigorous scientific experimentation. Below are

detailed methodologies for a typical field trial evaluating fungicide efficacy against potato late

blight.

1. Experimental Design and Plot Establishment:

Location and Crop: Field trials are typically conducted in regions with a history of late blight

incidence. A susceptible potato cultivar, such as 'Bintje' or 'King Edward', is often used to

ensure adequate disease pressure.[1][3]

Plot Size and Replication: Plots are arranged in a randomized complete block design with

multiple replications (typically 3 or 4) to ensure statistical validity.[4] Each plot consists of a

designated number of rows and plants.

Spreader Rows: To facilitate uniform disease development, spreader rows of a highly

susceptible potato variety are often planted around the trial area. These rows are inoculated

with P. infestans to serve as a source of inoculum.

Agronomic Practices: Standard agricultural practices for the region, including fertilization,

irrigation, and weed control, are followed to maintain crop health.

2. Inoculation and Disease Development:

Inoculum Source:Phytophthora infestans isolates are cultured in the laboratory and used to

create a sporangial suspension for inoculation.

Inoculation Procedure: Inoculation is typically carried out in the evening to take advantage of

favorable temperature and humidity conditions. The sporangial suspension is sprayed

uniformly over the spreader rows or, in some cases, the entire trial area.

Environmental Conditions: High humidity and moderate temperatures are crucial for late

blight development. Sprinkler irrigation may be used to maintain leaf wetness and encourage
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disease progression.

3. Fungicide Application:

Application Timing: Fungicide applications are initiated either preventatively (before the

appearance of disease symptoms) or curatively (shortly after infection is presumed to have

occurred).[5] Applications are typically repeated at regular intervals (e.g., 7-10 days)

throughout the growing season.

Application Equipment: Calibrated sprayers, such as CO2-powered backpack sprayers or

tractor-mounted boom sprayers, are used to ensure accurate and uniform application of the

fungicides at the specified rates.

Treatments: The trial includes an untreated control to serve as a baseline for disease

development, the test fungicide(s) at various application rates, and standard commercial

fungicides for comparison.

4. Data Collection and Analysis:

Disease Assessment: Disease severity and incidence are visually assessed at regular

intervals throughout the trial. This is often done by estimating the percentage of leaf area

affected by lesions on a sample of plants within each plot.

Yield Data: At the end of the growing season, tubers are harvested from the central rows of

each plot. The total yield and the incidence of tuber blight are recorded.

Statistical Analysis: The collected data is subjected to statistical analysis (e.g., ANOVA) to

determine the significance of the differences between the treatments.

Mode of Action: Inhibition of Phospholipid
Biosynthesis
Benthiavalicarb-isopropyl belongs to the Carboxylic Acid Amide (CAA) group of fungicides.[6]

Its primary mode of action is the inhibition of phospholipid biosynthesis in Oomycetes.[7] This

disruption of a fundamental cellular process ultimately leads to the inhibition of mycelial growth

and sporulation. While the precise enzyme targeted by CAA fungicides is still under

investigation, it is understood to be a crucial component in the pathway responsible for
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producing essential membrane phospholipids. This mode of action is distinct from many other

fungicide classes, making Benthiavalicarb-isopropyl a valuable tool for resistance

management.

Visualizing the Science
To better understand the experimental process and the biological mechanism of

Benthiavalicarb-isopropyl, the following diagrams are provided.
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Caption: Experimental workflow for a typical fungicide field trial.
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Caption: Mode of action of Benthiavalicarb-isopropyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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